Cas no 14520-53-7 (Benzamide,2-(2-propen-1-yloxy)-)
14520-53-7 structure
Product Name:Benzamide,2-(2-propen-1-yloxy)-
CAS No:14520-53-7
MF:C10H11NO2
MW:177.199842691422
CID:180348
PubChem ID:84488
Update Time:2025-04-19
Benzamide,2-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,2-(2-propen-1-yloxy)-
- 2-prop-2-enoxybenzamide
- 2-(2-Propenyloxy)benzamide
- 2-(prop-2-en-1-yloxy)benzamide
- 2-Allyloxybenzamide
- Benzamide, 2-(2-propenyloxy)- (9CI)
- Benzamide, 2-allyloxy-
- Benzamide, o-(allyloxy)- (6CI,7CI)
- BRN 2937637
- o-(Allyloxy)benzamide
- Benzamide, 2-(2-propenyloxy)-
- Allyloxybenzamide
- Benzamide, o-(allyloxy)-
- SCHEMBL3798396
- DTXSID00162935
- AKOS008949878
- 2-(Allyloxy)benzamide
- 2-(Prop-2-enyloxy)benzamide
- 14520-53-7
-
- Inchi: 1S/C10H11NO2/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h2-6H,1,7H2,(H2,11,12)
- InChI Key: FZEIWORKISALCO-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C=CC=CC=1C(N)=O
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.3
Experimental Properties
- Density: 1.1607 (rough estimate)
- Boiling Point: 309.12°C (rough estimate)
- Flash Point: 166°C
- Refractive Index: 1.5168 (estimate)
- PSA: 52.32
Benzamide,2-(2-propen-1-yloxy)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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